Cas no 2566173-82-6 (1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride)

• Product Name: 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride
• CAS No: 2566173-82-6
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.18
• CID: 5520183
• PubChem ID: 52911286
• Update Time: 2026-03-10

1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride
• 1-ISOPROPYL-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline dihydrochloride
• 1-ISOPROPYL-1,2,3,4-TETRAHYDRO-QUINOXALINE DI hydrochloride
• 1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline--hydrogen chloride (1/2)
• 4-propan-2-yl-2,3-dihydro-1H-quinoxaline;dihydrochloride
• 858478-08-7
• MFCD08544479
• G67943
• 1-ISOPROPYL-3,4-DIHYDRO-2H-QUINOXALINE DIHYDROCHLORIDE
• AKOS022177990
• 2566173-82-6
• DTXSID50680593

• Inchi： 1S/C11H16N2.ClH/c1-9(2)13-8-7-12-10-5-3-4-6-11(10)13;/h3-6,9,12H,7-8H2,1-2H3;1H
• InChI Key： SYTYSDSUZLMYAZ-UHFFFAOYSA-N
• SMILES： C(N1CCNC2=CC=CC=C12)(C)C.Cl

Computed Properties

• Exact Mass: 248.0847040g/mol
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride

1-Isopropyl-1,2,3,4-tetrahydroquinoxaline Dihydrochloride: A Comprehensive Overview

1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride (CAS No. 2566173-82-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxalines, which are heterocyclic compounds with a wide range of biological activities, including antitumor, antibacterial, and antiviral properties.

The chemical structure of 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride consists of a quinoxaline core with an isopropyl group attached to one of the nitrogen atoms and a dihydrochloride salt. The quinoxaline ring system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design and development.

Recent studies have highlighted the potential of 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that it selectively targets and inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride has also been investigated for its antibacterial activity. A study conducted by a team of researchers at the University of California found that this compound demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membranes and inhibition of essential metabolic processes.

The pharmacokinetic profile of 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been noted as advantageous properties for potential central nervous system (CNS) applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride in various disease models. Preliminary results from phase I clinical trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride has been optimized to improve yield and purity. Several synthetic routes have been developed, including a one-pot synthesis method that reduces the number of steps and minimizes by-product formation. These advancements in synthetic chemistry have made it easier to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 1-Isopropyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride (CAS No. 2566173-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.